Cas no 74844-99-8 (3-Methylquinolin-2-amine)

• Product Name: 3-Methylquinolin-2-amine
• CAS No: 74844-99-8
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 562717
• PubChem ID: 10953794
• Update Time: 2025-11-02

3-Methylquinolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methylquinolin-2-amine
• 2-AMINO-3-METHYLQUINOLINE
• 2-Quinolinamine,3-methyl-
• 3-Methyl-2-quinolinamine
• (3-methyl-quinolin-2-yl)-amine
• 2-Amino-3-methylquinone
• 2-Quinolinamine,3-methyl
• 3-methyl-2-aminoquinoline
• FT-0749726
• 74844-99-8
• MFCD00272502
• SCHEMBL5745605
• 2-Amino-3-methylquinoline, AldrichCPR
• AKOS012531753
• AB05768
• AC-13270
• J-400237
• AM804316
• CS-0322491
• DTXSID20449538
• DB-081662

• MDL： MFCD00272502
• Inchi： 1S/C10H10N2/c1-7-6-8-4-2-3-5-9(8)12-10(7)11/h2-6H,1H3,(H2,11,12)
• InChI Key： NCZOVCDTUUZEEA-UHFFFAOYSA-N
• SMILES： N1C(=C(C)C=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 158.08400
• Monoisotopic Mass: 158.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 2.2

Experimental Properties

• Density: 1.169
• Boiling Point: 316 ºC at 760 mmHg
• Flash Point: 170.7 ºC
• Refractive Index: 1.682
• PSA: 38.91000
• LogP: 2.70660

3-Methylquinolin-2-amine Security Information

• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-Methylquinolin-2-amine

3-Methylquinolin-2-amine (CAS No. 74844-99-8): A Comprehensive Guide to Properties, Applications, and Market Trends

3-Methylquinolin-2-amine (CAS No. 74844-99-8) is a specialized organic compound belonging to the quinoline family, gaining increasing attention in pharmaceutical and material science research. This heterocyclic amine derivative exhibits unique structural features that make it valuable for various industrial and research applications. With molecular formula C₁₀H₁₀N₂ and molecular weight 158.20 g/mol, this compound presents as a light yellow to brown crystalline powder at room temperature.

The chemical structure of 3-Methylquinolin-2-amine features a quinoline core with a methyl group at the 3-position and an amino group at the 2-position. This specific substitution pattern contributes to its distinctive electronic properties and reactivity profile. Recent studies highlight its potential as a building block for more complex molecular architectures, particularly in medicinal chemistry where researchers are exploring quinoline derivatives for drug discovery applications.

In pharmaceutical research, 3-Methylquinolin-2-amine CAS 74844-99-8 serves as a crucial intermediate for synthesizing various bioactive compounds. Its structural motif appears in several pharmacologically active molecules targeting neurological disorders and infectious diseases. The compound's ability to participate in diverse chemical transformations makes it particularly valuable for creating molecular libraries in high-throughput screening programs, addressing current demands in personalized medicine development.

Material scientists have investigated 3-Methylquinolin-2-amine for its potential in organic electronic applications. The conjugated π-system of the quinoline core, combined with the electron-donating amino group, offers interesting optoelectronic properties. Recent publications suggest possible applications in developing organic light-emitting diodes (OLEDs) and photovoltaic materials, aligning with the global push for sustainable energy solutions.

The synthesis of 3-Methylquinolin-2-amine 74844-99-8 typically involves multi-step organic transformations starting from commercially available quinoline precursors. Modern synthetic approaches emphasize green chemistry principles, including catalyst optimization and solvent selection, responding to the chemical industry's focus on environmentally friendly synthesis methods. Process optimization has become particularly important as demand grows for this specialty chemical.

Analytical characterization of 3-Methylquinolin-2-amine employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound shows good stability under standard storage conditions, though precautions against moisture and light exposure are recommended for long-term preservation. These quality control measures ensure reliable performance in research and industrial applications.

Market analysis indicates steady growth in demand for 3-Methylquinolin-2-amine CAS No. 74844-99-8, driven primarily by pharmaceutical R&D activities and specialty materials development. The compound currently occupies a niche position in the fine chemicals market, with suppliers offering various purity grades (typically 95%-99%) to meet different application requirements. Pricing trends reflect the compound's status as a research chemical with specialized applications.

Regulatory status of 3-Methylquinolin-2-amine varies by jurisdiction, but it generally falls under standard laboratory chemical regulations. Researchers and industrial users should consult local chemical inventory lists and safety guidelines when working with this material. Proper handling procedures, including the use of personal protective equipment, are essential for safe laboratory practices.

Recent patent literature reveals growing intellectual property activity surrounding quinoline-2-amine derivatives, including 3-Methylquinolin-2-amine. Applications range from pharmaceutical compositions to functional materials, indicating broad potential across multiple technology sectors. This IP landscape suggests increasing commercial interest that may drive further research and development investments.

Future prospects for 3-Methylquinolin-2-amine (74844-99-8) appear promising, particularly in light of ongoing drug discovery programs targeting difficult-to-treat diseases. The compound's versatility as a synthetic intermediate positions it well to meet evolving needs in medicinal chemistry and materials science. Continued innovation in synthetic methodology and application development will likely expand its utility in coming years.

For researchers considering 3-Methylquinolin-2-amine for their projects, several commercial suppliers offer this compound in various quantities. Key purchasing considerations include purity specifications, analytical documentation, and supplier reliability. The growing importance of structure-activity relationship studies in drug discovery further underscores the value of well-characterized building blocks like this quinoline derivative.

Environmental and safety assessments of 3-Methylquinolin-2-amine indicate standard handling precautions for laboratory chemicals. While not classified as highly hazardous, proper waste disposal methods should be followed in accordance with local regulations. The chemical industry's increasing emphasis on green chemistry principles encourages development of sustainable processes for producing such specialized intermediates.

In conclusion, 3-Methylquinolin-2-amine CAS 74844-99-8 represents an important tool for modern chemical research and development. Its unique structural features and synthetic versatility make it valuable across multiple disciplines, from pharmaceutical research to advanced materials development. As scientific understanding of quinoline chemistry deepens and application areas expand, this compound will likely play an increasingly significant role in innovation across the chemical sciences.